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Compound of Interest

Compound Name: Benzene-1,3,5-tricarbaldehyde

Cat. No.: B1224647

Essential Safety and Handling Guide for Benzene-
1,3,5-tricarbaldehyde

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Benzene-1,3,5-tricarbaldehyde. The following
procedures are designed to ensure safe handling from receipt to disposal, minimizing exposure
and risk.

Chemical Safety Summary

Benzene-1,3,5-tricarbaldehyde is a solid that is harmful if swallowed and causes skin, eye,
and respiratory irritation.[1][2][3][4] Adherence to the following personal protective equipment
(PPE) and handling protocols is critical for personnel safety.

Hazard Identification and Personal Protective Equipment

The primary hazards associated with Benzene-1,3,5-tricarbaldehyde are summarized below,
along with the recommended personal protective equipment.
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Hazard Classification

GHS Hazard Statement

Recommended Personal
Protective Equipment

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed[1]
[21[3]

Do not eat, drink, or smoke
when using this product.[3][5]
Wash hands thoroughly after
handling.[3][5]

Skin Corrosion/Irritation

(Category 2)

H315: Causes skin irritation[1]
[21[3][4]

Wear protective gloves,
protective clothing, and face
protection.[3][5] Impervious
gloves (e.g., Viton/neoprene,
Viton, Polyvinyl alcohol, Silver
Shield/4H) are recommended

for similar compounds.[6]

Serious Eye Damage/Eye
Irritation (Category 2)

H319: Causes serious eye
irritation[1][2][3][4]

Wear splash goggles or a face
shield.[6][7] Ensure eyewash

stations are readily accessible.

[4]

Specific target organ toxicity —
Single exposure (Category 3)

H335: May cause respiratory
irritation[1][2][31[4]

Use only outdoors or in a well-
ventilated area.[3][5] Avoid
breathing dust.[3][4] If
ventilation is inadequate, use a

NIOSH-approved respirator.[8]
[°]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling Benzene-1,3,5-

tricarbaldehyde in a laboratory setting.
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Safe Handling Workflow for Benzene-1,3,5-tricarbaldehyde

Preparation
- Review SDS
- Don appropriate PPE
- Prepare work area

Contiigency )

Handling & Weighing
- Work in a ventilated hood
- Handle as a powder
- Avoid dust generation

'

Experimental Use
- Maintain containment
- Use compatible materials

Emergency Procedures
- Eye/Skin Contact: Flush with water

Decontamination
- Clean work surfaces

- Inhalation: Move to fresh air . .
- Decontaminate equipment

- Spill: Evacuate and follow spill protocol

Waste Disposal
- Collect in labeled, sealed containers
- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Procedural workflow for handling Benzene-1,3,5-tricarbaldehyde.

Operational and Disposal Plans

Step-by-Step Handling Procedures:

e Preparation:
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o Thoroughly review the Safety Data Sheet (SDS) before use.

o Ensure that an eyewash station and safety shower are in close proximity to the
workstation.[4]

o Don the appropriate PPE as outlined in the table above, including a lab coat, chemical-
resistant gloves, and splash goggles.

o Prepare a designated work area within a chemical fume hood or other well-ventilated
space.[3][5]

e Handling and Weighing:
o Handle Benzene-1,3,5-tricarbaldehyde as a solid powder.

o To minimize dust formation, carefully weigh the required amount in the ventilated
enclosure.[4]

o Use non-sparking tools if there is a risk of static discharge.
o Experimental Use:

o Keep containers tightly closed when not in use.[3]

o Avoid contact with strong oxidizing agents.[4]

o Ensure all transfers are performed in a manner that minimizes the potential for spills or
aerosol generation.

e Decontamination:
o After handling, thoroughly wash hands and any exposed skin with soap and water.[6]
o Clean all contaminated surfaces and equipment.

o Contaminated clothing should be removed and laundered before reuse.[6] If heavily
contaminated, it may need to be disposed of as hazardous waste.[10]

Disposal Plan:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC446550010&productDescription=1+3+5-TRIFORMYLBENZENE+1GR1&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/3163-76-6.html
https://www.ambeed.com/products/3163-76-6.html
https://www.benchchem.com/product/b1224647?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC446550010&productDescription=1+3+5-TRIFORMYLBENZENE+1GR1&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/msds/3163-76-6.html
https://www.fishersci.com/store/msds?partNumber=AC446550010&productDescription=1+3+5-TRIFORMYLBENZENE+1GR1&vendorId=VN00032119&countryCode=US&language=en
https://static.conocophillips.com/files/resources/benzene.pdf
https://static.conocophillips.com/files/resources/benzene.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Benzene.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Collection:

o Collect all waste material, including contaminated consumables and excess reagent, in a
designated, properly labeled, and sealed container.

o Do not empty into drains.[4]

o Waste Disposal:

o Dispose of contents and container to an approved waste disposal plant.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) department for specific guidance.[10]

Emergency Procedures:

 In case of eye contact: Immediately rinse cautiously with water for several minutes.[3]
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention if irritation persists.[3][4]

 In case of skin contact: Wash off immediately with plenty of soap and water.[4] If skin
irritation occurs, seek medical advice.[3]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3] Call a
poison center or doctor if you feel unwell.[3]

« If swallowed: Rinse mouth.[3] Call a poison center or doctor if you feel unwell.[3]

 In case of a spill: Evacuate the area.[7] Absorb the spill with inert material and collect it in a
suitable container for disposal.[11] Ventilate the area. Do not wash the spill into a sewer.[7]
Report the spill to your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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